Cas no 21983-00-6 ((4-methylphenyl)methylboronic acid)

• Product Name: (4-methylphenyl)methylboronic acid
• CAS No: 21983-00-6
• MF: C₈H₁₁BO₂
• MW: 149.982742547989
• CID: 2603812
• PubChem ID: 19358996
• Update Time: 2025-04-21

(4-methylphenyl)methylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methylbenzylboronic acid
• (4-methylphenyl)methylboronic acid
• (4-methylbenzyl)boronicacid
• SCHEMBL1356833
• 21983-00-6
• AKOS013012886
• EN300-1253035
• (4-methylbenzyl)boronic acid
• DTXSID00598336
• F20813
• [(4-Methylphenyl)methyl]boronic acid

• Inchi： 1S/C8H11BO2/c1-7-2-4-8(5-3-7)6-9(10)11/h2-5,10-11H,6H2,1H3
• InChI Key： XBNDIPVZYXCFJX-UHFFFAOYSA-N
• SMILES： OB(CC1C=CC(C)=CC=1)O

Computed Properties

• Exact Mass: 150.0852098Da
• Monoisotopic Mass: 150.0852098Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų